N-(2,4-dimethylphenyl)-N-methyl-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-N-methyl-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C19H20N4O/c1-13-5-8-16(9-6-13)23-12-20-18(21-23)19(24)22(4)17-10-7-14(2)11-15(17)3/h5-12H,1-4H3
• InChI Key: XTZKWTMITOLFKG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)N(C)C3=C(C=C(C=C3)C)C

Description

N-(2,4-dimethylphenyl)-N-methyl-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, commonly known as DMT, is a synthetic compound that is widely used in scientific research. This compound is a member of the triazole family and is known for its unique pharmacological properties. The compound is synthesized using various methods, and its mechanism of action is well understood.

Mechanism of Action

The mechanism of action of DMT is well understood. The compound acts as a partial agonist of the serotonin 5-HT2A receptor, which is responsible for the hallucinogenic effects of the compound. The partial agonist activity of DMT is thought to be due to its unique chemical structure, which allows it to bind to the receptor in a specific way. DMT is also known to modulate the activity of other neurotransmitter systems, including dopamine and glutamate.
Biochemical and Physiological Effects:
DMT has various biochemical and physiological effects, including hallucinations, altered perception of time, and changes in mood. The compound is also known to modulate the activity of various neurotransmitter systems, including serotonin, dopamine, and glutamate. DMT has been shown to increase brain activity in the prefrontal cortex, which is responsible for higher cognitive functions such as decision making and self-awareness.

Advantages and Limitations for Lab Experiments

DMT has various advantages and limitations for lab experiments. The compound is relatively easy to synthesize and is widely available. DMT is also known to have a rapid onset of action, which makes it useful for studying the effects of hallucinogens on the brain. However, DMT is a potent hallucinogen and can be difficult to administer in a controlled manner, which can limit its use in certain types of experiments.

Future Directions

For DMT research include the study of its therapeutic potential and the development of new methods for administering the compound in a controlled manner.

Synthesis Methods

DMT is synthesized using various methods, including the reaction between 2,4-dimethylbenzylamine and 4-methylphenyl isocyanate. The reaction is carried out in the presence of a catalyst, such as triethylamine, and the resulting product is purified using column chromatography. Other methods of synthesis include the reaction between 2,4-dimethylbenzylamine and 4-methylphenyl azide, followed by reduction with sodium borohydride.

Scientific Research Applications

DMT is widely used in scientific research due to its unique pharmacological properties. The compound is known to act as a partial agonist of the serotonin 5-HT2A receptor, which is responsible for the hallucinogenic effects of the compound. DMT is also known to modulate the activity of other neurotransmitter systems, including dopamine and glutamate. The compound is used in various research areas, including neuroscience, pharmacology, and psychiatry.